Cas no 51016-50-3 (Benzene,2-(2-chloroethyl)-1,4-dimethoxy-)
51016-50-3 structure
Product Name:Benzene,2-(2-chloroethyl)-1,4-dimethoxy-
CAS No:51016-50-3
MF:C10H13ClO2
MW:200.662022352219
CID:384814
PubChem ID:284881
Update Time:2025-04-19
Benzene,2-(2-chloroethyl)-1,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-(2-chloroethyl)-1,4-dimethoxy-
- 2-(2-chloroethyl)-1,4-dimethoxybenzene
- 1-Chlor-2-(2,5-dimethoxy-phenyl)-ethan
- 2-(2-Chlor-aethyl)-1,4-dimethoxy-benzol
- 2-(2-chloro-ethyl)-1,4-dimethoxy-benzene
- AC1L61UU
- AC1Q3UJ2
- AG-J-03921
- AR-1C6627
- CTK4J3494
- NSC141197
- SureCN7060410
- DTXSID10301116
- NSC-141197
- 51016-50-3
- SCHEMBL7060410
- AKOS012098092
-
- Inchi: 1S/C10H13ClO2/c1-12-9-3-4-10(13-2)8(7-9)5-6-11/h3-4,7H,5-6H2,1-2H3
- InChI Key: CQUYANXSZXKQAI-UHFFFAOYSA-N
- SMILES: ClCCC1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 200.06049
- Monoisotopic Mass: 200.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.104
- Boiling Point: 288.6°Cat760mmHg
- Flash Point: 108.6°C
- Refractive Index: 1.506
- PSA: 18.46
- LogP: 2.48510
Benzene,2-(2-chloroethyl)-1,4-dimethoxy- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
51016-50-3 (Benzene,2-(2-chloroethyl)-1,4-dimethoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk